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Compound of Interest

Compound Name: 2-Ethylhexyl 4-hydroxybenzoate

Cat. No.: B1217064

Essential Safety and Handling Guide for 2-
Ethylhexyl 4-hydroxybenzoate

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling, storage, and
disposal of 2-Ethylhexyl 4-hydroxybenzoate (CAS No. 5153-25-3). Adherence to these
procedures is vital for ensuring a safe laboratory environment.

Summary of Physical and Chemical Properties

A clear understanding of the chemical properties of 2-Ethylhexyl 4-hydroxybenzoate is
fundamental to its safe handling. The following table summarizes its key quantitative data.
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Property Value

Molecular Formula C15H2203

Molecular Weight 250.33 g/mol [1]

Appearance Colorless to light yellow, clear liquid
Boiling Point 270°C at 50 mmHg

Density Approximately 1.035 g/cm3[2]

Flash Point 144.6°C[2]

N Poorly soluble in water; soluble in organic
Solubility |
solvents.

Personal Protective Equipment (PPE) Protocol

The selection and proper use of Personal Protective Equipment (PPE) are the most critical
steps in mitigating risks associated with handling 2-Ethylhexyl 4-hydroxybenzoate. The
following workflow outlines the decision-making process for appropriate PPE selection.
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Risk Assessment

Start: Handling
2-Ethylhexyl 4-hydroxybenzoate

Assess Potential for:
- Skin/Eye Contact
- S

Inhalation of Aerosols/Vapor

Eye Contact Risk Skin Contact Risk

Inhalation Risk

Eye and Face Protection:

- Chemical splash goggles
- Face shield for splash risk

- Safety glasses with side shields (minimum)

FPE Selection

Skin Protection:
- Chemical-resistant gloves (Butyl or Nitrile rubber)

- Lab coat or chemical-resistant apron/coveralls

- Use in a well-ventilated area or fume hood
Consider respirator if aerosols are generate

Respiratory Protection (if required):
d

Handling and Disposal
A & Vp

(Follow Safe Handling Procedures)<

A
(Dispose of Waste According to Regulations)

End of Procedure

Click to download full resolution via product page

Caption: PPE selection workflow for handling 2-Ethylhexyl 4-hydroxybenzoate.
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Eye and Face Protection

Minimum Requirement: Always wear safety glasses with side shields.
Splash Hazard: If there is a risk of splashing, chemical splash goggles are required.

Significant Splash Hazard: For tasks with a higher potential for splashing, a face shield
should be worn in addition to goggles.

Skin Protection

Gloves: Chemical-resistant gloves are mandatory. Based on general resistance charts for
esters, Butyl rubber and Nitrile gloves are recommended.[3][4] Always inspect gloves for any
signs of degradation or punctures before use. For incidental contact, disposable nitrile gloves
are often suitable, but they should be changed immediately upon contamination.[5] For
extended contact or immersion, more substantial gloves are necessary.

Protective Clothing: A standard laboratory coat should be worn. For procedures with a higher
risk of splashes, a chemical-resistant apron or coveralls are recommended. Contaminated
work clothing should not be allowed out of the workplace.[6]

Respiratory Protection

Engineering Controls: Handle 2-Ethylhexyl 4-hydroxybenzoate in a well-ventilated area.
The use of a chemical fume hood is the preferred engineering control to minimize inhalation

exposure.

Respirator Use: If engineering controls are not sufficient to maintain exposure below
acceptable limits, or if aerosols may be generated, a NIOSH-approved respirator may be
necessary. The specific type of respirator should be selected based on a formal risk
assessment.

Operational and Disposal Plans
Handling and Storage

» Handling: Avoid contact with skin and eyes.[7] Wash hands thoroughly after handling. Handle

in a well-ventilated place.[7]

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://safety.fsu.edu/safety_manual/OSHA%20Glove%20Selection%20Chart.pdf
https://www.envirosafetyproducts.com/blogs/safety-news/material-guide-for-chemical-and-liquid-resistant-gloves
https://ehs.berkeley.edu/glove-selection-guide
https://www.tcichemicals.com/US/en/p/H0506
https://www.benchchem.com/product/b1217064?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAA13172&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA13172&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1217064?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

» Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[7] Keep
away from incompatible materials such as strong oxidizing agents and strong bases.[7]

Spill Management

 In the event of a spill, immediately evacuate the area.

o Wear appropriate PPE, including respiratory protection if necessary, before attempting to
clean up.

o Absorb the spill with an inert, non-combustible material such as sand or earth.

o Collect the absorbed material and place it into a suitable, labeled container for disposal.

Disposal
e Dispose of waste, including contaminated PPE and spill cleanup materials, in accordance

with all applicable federal, state, and local regulations.

» Do not dispose of this chemical down the drain or into the environment. It should be treated
as hazardous waste and disposed of through a licensed waste disposal company.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. scbt.com [scbt.com]

. esafetysupplies.com [esafetysupplies.com]

. safety.fsu.edu [safety.fsu.edu]

. envirosafetyproducts.com [envirosafetyproducts.com]

. Glove Selection Guide | Office of Environment, Health & Safety [ehs.berkeley.edu]

°
» ol EEN w N =

. 2-Ethylhexyl 4-Hydroxybenzoate | 5153-25-3 | TCI AMERICA [tcichemicals.com]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.fishersci.com/store/msds?partNumber=AAA13172&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA13172&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b1217064?utm_src=pdf-custom-synthesis
https://www.scbt.com/p/2-ethylhexyl-4-hydroxybenzoate-5153-25-3
https://www.esafetysupplies.com/blogs/news/chemical-resistant-gloves-guide-materials-ratings-amp-use-cases
https://safety.fsu.edu/safety_manual/OSHA%20Glove%20Selection%20Chart.pdf
https://www.envirosafetyproducts.com/blogs/safety-news/material-guide-for-chemical-and-liquid-resistant-gloves
https://ehs.berkeley.edu/glove-selection-guide
https://www.tcichemicals.com/US/en/p/H0506
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1217064?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

e 7. fishersci.com [fishersci.com]

 To cite this document: BenchChem. [Personal protective equipment for handling 2-Ethylhexyl
4-hydroxybenzoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1217064#personal-protective-equipment-for-
handling-2-ethylhexyl-4-hydroxybenzoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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